5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)-N-(thiazol-2-yl)nicotinamide

• IUPAC Name: 5-chloro-6-(oxan-4-yloxy)-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H14ClN3O3S/c15-11-7-9(12(19)18-14-16-3-6-22-14)8-17-13(11)21-10-1-4-20-5-2-10/h3,6-8,10H,1-2,4-5H2,(H,16,18,19)
• InChI Key: QTPAFYSOKKYPAN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=C(C=C(C=N2)C(=O)NC3=NC=CS3)Cl
• Molecular Formula: C14H14ClN3O3S
• Molecular Weight: 339.8 g/mol

Description

5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)-N-(thiazol-2-yl)nicotinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied extensively to understand its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Biological Activity and Applications

• Nicotinamide derivatives demonstrate a range of biological activities, including antimicrobial and antifungal properties, suggesting their potential application in developing new therapeutic agents. For example, certain nicotinamide derivatives have shown in vitro antimicrobial screening against various bacterial and fungal species, highlighting their potential as antimicrobial agents (Patel & Shaikh, 2010; Liu et al., 2020).
• Some derivatives have shown significant antifungal activity, indicating their potential use in agricultural applications to protect crops from fungal diseases (Dai et al., 2008).

Chemical Synthesis and Material Science

• Nicotinamide and its derivatives have been utilized in supramolecular chemistry for the stabilization of multicomponent crystals, demonstrating the potential for material science applications, particularly in the design and development of novel crystal structures with specific properties (Das & Baruah, 2011).
• The structural and energetic analysis of molecular assemblies involving nicotinamide derivatives has been explored, providing insights into recognition patterns and crystal lattice energetic features. This knowledge can be applied in the design of new materials with desired structural and functional properties (Jarzembska et al., 2017).

Antioxidant and Antihyperglycemic Agents

• Coumarin derivatives containing pyrazole and indenone rings synthesized from nicotinamide derivatives have shown promising antioxidant and antihyperglycemic activities, suggesting their potential in developing treatments for oxidative stress-related diseases and diabetes (Kenchappa et al., 2017).